Cas no 51353-26-5 (N-Benzyl-n-(2-methoxyethyl)amine)

• Product Name: N-Benzyl-n-(2-methoxyethyl)amine
• CAS No: 51353-26-5
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD01445287
• CID: 1571371
• PubChem ID: 2396989
• Update Time: 2025-05-20

N-Benzyl-n-(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-methoxyethanaminium
• N-benzyl-2-methoxyethanamine
• N-BENZYL-N-(2-METHOXYETHYL)AMINE
• DTXSID30368488
• benzyl-(2-methoxy-ethyl)-amine
• BCA35326
• BENZYL(2-METHOXYETHYL)AMINE
• BS-13593
• MLS000565316
• SB75937
• MFCD01445287
• F96973
• CS-0307841
• 51353-26-5
• HMS1747O13
• N-benzyl-2-methoxyethylamine
• STK128016
• AKOS000228594
• EN300-08674
• Z56945503
• BHKFRWOEIYJBLN-UHFFFAOYSA-N
• N-benzyl-2-methoxyethan-1-amine
• N-benzyl-N-(2-methoxyethyl)amine, AldrichCPR
• SMR000152466
• CHEMBL1454115
• SCHEMBL556793
• HMS2441D07
• DB-109551
• N-Benzyl-n-(2-methoxyethyl)amine

• MDL： MFCD01445287
• Inchi： 1S/C10H15NO/c1-12-8-7-11-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3
• InChI Key： BHKFRWOEIYJBLN-UHFFFAOYSA-N
• SMILES： O(C)CCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 166.12328
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 25.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Benzyl-n-(2-methoxyethyl)amine

Recent Advances in the Application of N-Benzyl-n-(2-methoxyethyl)amine (CAS: 51353-26-5) in Chemical Biology and Pharmaceutical Research

N-Benzyl-n-(2-methoxyethyl)amine (CAS: 51353-26-5) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzyl and methoxyethyl functional groups, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

One of the most notable developments in the use of N-Benzyl-n-(2-methoxyethyl)amine is its incorporation into the design of new CNS-targeting drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for serotonin and dopamine receptors, making them promising candidates for the treatment of depression and Parkinson's disease. The researchers utilized molecular docking simulations and in vitro assays to validate the binding interactions, revealing that the methoxyethyl moiety plays a critical role in enhancing receptor selectivity. These findings underscore the potential of N-Benzyl-n-(2-methoxyethyl)amine as a scaffold for designing next-generation neurotherapeutics.

In addition to its CNS applications, N-Benzyl-n-(2-methoxyethyl)amine has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed the enhanced antimicrobial efficacy to the synergistic effects of the benzyl and methoxyethyl groups, which disrupt bacterial cell membrane integrity. These results suggest that this compound could serve as a valuable starting point for developing new antibiotics to address the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, advancements in the efficient production of N-Benzyl-n-(2-methoxyethyl)amine have also been achieved. A 2022 publication in Organic Process Research & Development described a scalable, green chemistry approach to synthesizing this compound using catalytic hydrogenation under mild conditions. This method not only improved yield and purity but also reduced environmental impact, aligning with the pharmaceutical industry's increasing focus on sustainable practices. Such innovations are critical for ensuring the compound's availability for further research and development.

Looking ahead, the potential applications of N-Benzyl-n-(2-methoxyethyl)amine extend beyond its current uses. Ongoing research is exploring its utility in targeted drug delivery systems, where its structural features could facilitate the development of prodrugs with improved bioavailability. Furthermore, its role in chemical biology as a tool compound for studying protein-ligand interactions is gaining traction. As the body of evidence supporting its versatility grows, N-Benzyl-n-(2-methoxyethyl)amine is poised to become an increasingly important asset in both academic and industrial settings.

In conclusion, the latest research on N-Benzyl-n-(2-methoxyethyl)amine (CAS: 51353-26-5) highlights its multifaceted potential in chemical biology and pharmaceutical development. From CNS therapeutics to antimicrobial agents and sustainable synthesis methods, this compound continues to demonstrate its value as a building block for innovative medical solutions. Future studies will likely uncover additional applications, further solidifying its position as a key player in the field. Researchers and industry professionals are encouraged to monitor developments closely, as this compound may hold the key to addressing some of the most pressing challenges in modern medicine.